Cas no 116137-73-6 (6-butylpyrimidine-2,4-diol)

• Product Name: 6-butylpyrimidine-2,4-diol
• CAS No: 116137-73-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1205533
• PubChem ID: 11629659
• Update Time: 2025-07-20

6-butylpyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-butyl-
• 6-butylpyrimidine-2,4-diol
• 116137-73-6
• DB-129489
• 6-butylpyrimidin-2,4-diol
• AKOS026713487
• SCHEMBL4295412
• BS-47455
• SCHEMBL12483365
• F1967-1293
• 6-Butylpyrimidine-2,4(1H,3H)-dione
• UHODQYFUUAKCLL-UHFFFAOYSA-N
• 6-butyl-2,4(1H,3H)-pyrimidinedione
• 6-butyl-1H-pyrimidine-2,4-dione
• F75920

• Inchi： 1S/C8H12N2O2/c1-2-3-4-6-5-7(11)10-8(12)9-6/h5H,2-4H2,1H3,(H2,9,10,11,12)
• InChI Key： UHODQYFUUAKCLL-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(CCCC)N1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Additional information on 6-butylpyrimidine-2,4-diol

Research Brief on 6-Butylpyrimidine-2,4-diol (CAS: 116137-73-6): Recent Advances and Applications in Chemical Biology and Medicine

6-Butylpyrimidine-2,4-diol (CAS: 116137-73-6) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored its mechanism of action, synthetic pathways, and potential therapeutic uses, making it a promising candidate for further development.

One of the key areas of research involving 6-butylpyrimidine-2,4-diol is its role as a building block in the synthesis of more complex molecules. Researchers have utilized its reactive sites to develop novel compounds with enhanced biological activity. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's utility in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The study highlighted the compound's ability to modulate specific signaling pathways, offering a potential avenue for treating resistant cancers.

In addition to its synthetic applications, 6-butylpyrimidine-2,4-diol has been studied for its direct biological effects. A recent preprint on *bioRxiv* reported its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study suggested that the compound disrupts bacterial cell wall synthesis, a mechanism distinct from many existing antibiotics, which could help address the growing issue of antibiotic resistance.

Another notable development is the exploration of 6-butylpyrimidine-2,4-diol in neurodegenerative diseases. A 2024 study in *ACS Chemical Neuroscience* investigated its neuroprotective effects in models of Alzheimer's disease. The researchers found that the compound reduced oxidative stress and amyloid-beta aggregation, two key pathological features of the disease. These findings open new possibilities for its use in developing neuroprotective agents.

Despite these promising results, challenges remain in the clinical translation of 6-butylpyrimidine-2,4-diol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable focus for ongoing research in chemical biology and drug discovery.

In conclusion, 6-butylpyrimidine-2,4-diol (CAS: 116137-73-6) represents a multifaceted compound with significant potential in various therapeutic areas. Recent studies have expanded our understanding of its mechanisms and applications, paving the way for future innovations. Continued research and collaboration across disciplines will be essential to unlock its full potential and translate these findings into clinical benefits.